Cas no 221187-56-0 (2-(Octylamino)anisole)

• Product Name: 2-(Octylamino)anisole
• CAS No: 221187-56-0
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 2836342
• PubChem ID: 10220314
• Update Time: 2025-04-21

2-(Octylamino)anisole Chemical and Physical Properties

Names and Identifiers

• DTXSID80436924
• 221187-56-0
• 2-(Octylamino)anisole
• SCHEMBL6933746

• Inchi： 1S/C15H25NO/c1-3-4-5-6-7-10-13-16-14-11-8-9-12-15(14)17-2/h8-9,11-12,16H,3-7,10,13H2,1-2H3
• InChI Key： UOKAUGUJXVDJSN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NCCCCCCCC

Computed Properties

• Exact Mass: 235.193614421Da
• Monoisotopic Mass: 235.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 21.3Ų